Cas no 180923-15-3 (Leucine,N-(N-acetylglycyl)- (9CI))

Leucine,N-(N-acetylglycyl)- (9CI) structure
180923-15-3 structure
Product Name:Leucine,N-(N-acetylglycyl)- (9CI)
CAS No:180923-15-3
MF:C10H18N2O4
MW:230.260922908783
CID:113570
PubChem ID:4098449
Update Time:2025-04-18

Leucine,N-(N-acetylglycyl)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Leucine,N-(N-acetylglycyl)- (9CI)
    • Leucine, N-(N-acetylglycyl)- (9CI)
    • N-ACETYLGLYCYL-L-LEUCINE
    • 29852-55-9
    • 180923-15-3
    • SCHEMBL468910
    • 2-[(2-acetamidoacetyl)amino]-4-methylpentanoic acid
    • FT-0773780
    • AKOS000168768
    • AKOS026252449
    • Ac-Gly-Leu-OH
    • Acetylglycyl-L-leucine
    • N-ACETYL-GLY-L-LEU
    • Inchi: 1S/C10H18N2O4/c1-6(2)4-8(10(15)16)12-9(14)5-11-7(3)13/h6,8H,4-5H2,1-3H3,(H,11,13)(H,12,14)(H,15,16)
    • InChI Key: QXMNNNAFUOZTQZ-UHFFFAOYSA-N
    • SMILES: OC(C(CC(C)C)NC(CNC(C)=O)=O)=O

Computed Properties

  • Exact Mass: 230.12674
  • Monoisotopic Mass: 230.12665706g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 6
  • Complexity: 450
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 8
  • XLogP3: 1.8
  • Topological Polar Surface Area: 95.5Ų

Experimental Properties

  • PSA: 95.5
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